[1-(2-Amino-ethyl)-piperidin-4-yl]-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-[1-(2-aminoethyl)piperidin-4-yl]carbamate
• InChI: InChI=1S/C12H25N3O2/c1-12(2,3)17-11(16)14-10-4-7-15(8-5-10)9-6-13/h10H,4-9,13H2,1-3H3,(H,14,16)
• InChI Key: OKJWSGAHIGPUIG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCN(CC1)CCN
• Molecular Formula: C12H25N3O2
• DSSTOX Substance ID: DTXSID401182095
• Molecular Weight: 243.35 g/mol
• CAS RN: 259180-79-5

Description

“[1-(2-Amino-ethyl)-piperidin-4-yl]-carbamic acid tert-butyl ester” is a chemical compound with the molecular formula C11H22N4O2. It is a tert-butyl ester derivative of piperazine-1-carboxylic acid, which contains an aminoethyl group. It is often used as a building block in the synthesis of pharmaceuticals and other organic compounds.

Synthesis Analysis

The synthesis of this compound could involve the use of anhydrous magnesium sulfate and an excess of boron trifluoride diethyl etherate as additional reagents. This method affords tert-butyl esters in good yields and a variety of amino acid side chains and substituents tolerate the reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound is based on the molecular formula C11H22N4O2. The exact structure would depend on the specific synthesis process and the conditions under which the compound is stored and used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the conditions under which it is stored and used. For example, its molecular weight is 230.30.

Scientific Research Applications

Synthesis and Characterization

• Synthetic Methods : Research shows that derivatives of piperidine and carbamic acid tert-butyl ester can be synthesized using various methods. For instance, (9-ethyl-9H-carbazol-3-yl)-carbamic acid tert-butyl ester was prepared from 3-amino-9-ethylcarbazole and di-tert-butyldicarbonate with good yield and characterized using NMR, IR spectroscopy, and X-ray diffraction (Kant, Singh, & Agarwal, 2015).
• Molecular Structure Analysis : The molecular structure of compounds like tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, a cyclic amino acid ester with a piperidine ring, was determined through X-ray diffraction analysis (Moriguchi et al., 2014).

Biological Applications

• Enantioselective Synthesis : The compound has been used in the enantioselective synthesis of biologically active alkaloids. For instance, 2-(2-oxo-ethyl)-piperidine-1-carboxylic acid tert-butyl ester has been used to prepare alkaloids such as sedridine and coniine (Passarella et al., 2005).
• Protease Inhibitor Synthesis : The compound has been utilized in the synthesis of protease inhibitors, essential for medical applications like treating diseases such as Alzheimer's. This is evidenced by the synthesis of tert-butyl ((S)-2-(3,5-difluorophenyl)-1-((S)-oxiran-2-yl)ethyl)carbamate, a building block for novel protease inhibitors (Ghosh, Cárdenas, & Brindisi, 2017).

Mechanism of Action

The exact mechanism of action of this compound would depend on its specific use. For example, in pharmaceutical applications, it could act as a building block in the synthesis of active pharmaceutical ingredients.

Safety and Hazards

As with any chemical compound, “[1-(2-Amino-ethyl)-piperidin-4-yl]-carbamic acid tert-butyl ester” should be handled using standard procedures for work with chemicals. Specific safety and hazard information would depend on the specific synthesis process and the conditions under which the compound is stored and used.

Future Directions

The future directions for this compound could involve its use in the synthesis of new pharmaceuticals and other organic compounds. Its use in Suzuki–Miyaura cross-coupling reactions could also be explored further.

Synthesis routes and methods I

Procedure details

A solution of 1,1-dimethylethyl {1-[2-({[(phenylmethyl)oxy]carbonyl}amino)ethyl]-4-piperidinyl}carbamate (8.2 g, 21.8 mmol) in ethanol (500 ml) was hydrogenated overnight over 10% palladium on charcoal (50% dispersion with water, 4.0 g). The mixture was filtered, evaporated, and azeotroped with chloroform to afford the title intermediate (5.4 g, 100%).

Synthesis routes and methods II

Procedure details

A mixture of benzyl 2-[4-(tert-butoxycarbonylamino)piperidin-1-yl]ethylcarbamate (3.0 g), Pd-C (0.3 g), and ethanol (100 ml) was stirred vigorously for 3 days under a hydrogen atmosphere. Pd-C was removed by filtration, and the filtrate was concentrated under reduced pressure to obtain tert-butyl 1-(2-aminoethyl)-4-piperidinylcarbamate (2.4 g) as a colorless oily substance.